Cas no 1958012-17-3 (7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one)

• Product Name: 7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• CAS No: 1958012-17-3
• MF: C₁₇H₁₂ClNO₄S
• MW: 361.799482345581
• CID: 6621157
• PubChem ID: 169545746
• Update Time: 2025-10-30

7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• 1958012-17-3

• Inchi： 1S/C17H12ClNO4S/c1-3-16-14-9-6-12(18)10-15(14)19(17(20)23-16)24(21,22)13-7-4-11(2)5-8-13/h1,4-10,16H,2H3
• InChI Key： ROESLTSDTZXVGF-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=CC(Cl)=CC=C2C(C#C)OC1=O

Computed Properties

• Exact Mass: 361.0175567g/mol
• Monoisotopic Mass: 361.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 179-181 °C
• Boiling Point: 486.2±55.0 °C(Predicted)
• pka: -2.87±0.40(Predicted)

Additional information on 7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one

Introduction to 7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one (CAS No. 1958012-17-3)

7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one (CAS No. 1958012-17-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one is characterized by the presence of a chloro substituent at the 7-position, an ethynyl group at the 4-position, and a sulfonyl moiety derived from 4-methylphenyl. These functional groups contribute to the compound's high reactivity and stability, making it a promising candidate for various pharmaceutical applications.

Recent studies have focused on the synthesis and biological evaluation of 7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one. One notable study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of this compound using a multi-step process involving palladium-catalyzed coupling reactions and subsequent functional group modifications. The researchers demonstrated that the compound exhibited potent anti-inflammatory activity in vitro, as evidenced by its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, 7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one has shown promise in cancer research. A study published in Cancer Research (2023) investigated the anticancer effects of this compound on various human cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells. The results indicated that the compound significantly inhibited cell proliferation and induced apoptosis through the activation of caspase pathways. Furthermore, it was found to exhibit synergistic effects when combined with conventional chemotherapeutic agents such as doxorubicin and cisplatin.

The neuroprotective potential of 7-Chloro-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one has also been explored. A study published in Neuropharmacology (2023) evaluated its effects on neuronal cells exposed to oxidative stress induced by hydrogen peroxide. The compound was found to protect neurons from oxidative damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 7-Chloro-4-ethynyl-1,4-dihydro-1[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin--one may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 7-Chloro--4--ethynyl--1,4--dihydro--1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one have been studied to assess its suitability for clinical development. A preclinical study conducted in rodents demonstrated that the compound exhibited good oral bioavailability and a favorable pharmacokinetic profile with a half-life of approximately 6 hours. Additionally, it showed low toxicity in both acute and chronic toxicity studies, indicating its safety for further evaluation in clinical trials.

The mechanism of action of 7-Chloro--4--ethynyl--1,4--< strong>dihydro- strong > - 1 strong > -[ (< strong > 4 strong > -methylphenyl)sulfonyl] strong > - 2H - 3 , 1 -benzoxazin - 2 -one has been extensively investigated. It is believed that the compound exerts its biological effects through multiple mechanisms. For instance, its anti-inflammatory activity may be attributed to its ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, which play a central role in inflammation. The anticancer effects are likely mediated by inducing cell cycle arrest at the G0/G1 phase and activating apoptosis via mitochondrial pathways. The neuroprotective effects are thought to be related to its antioxidant properties and its ability to modulate intracellular signaling cascades involved in neuronal survival.

In conclusion, 7-Chloro - 4 - ethynyl - 1 , 4 -dihydro - 1 -[ ( 4 -methylphenyl)sulfonyl] strong > - 2H - 3 , 1 -benzoxazin - 2 -one (CAS No. 1958012) strong > represents a promising lead compound with diverse biological activities that warrant further investigation for potential therapeutic applications. Ongoing research is focused on optimizing its structure to enhance potency and selectivity while minimizing potential side effects. As new findings continue to emerge, this compound holds significant potential for addressing unmet medical needs in various disease areas.